Cas no 1999058-94-4 (methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate
• CAS No: 1999058-94-4
• MF: C₁₀H₁₆IN₃O₂
• MW: 337.15741443634
• CID: 6526078
• PubChem ID: 165794364
• Update Time: 2025-05-19

methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate
• EN300-1140690
• 1999058-94-4

• Inchi： 1S/C10H16IN3O2/c1-4-12-9(10(15)16-3)7(2)14-6-8(11)5-13-14/h5-7,9,12H,4H2,1-3H3
• InChI Key： ZKNWLRBJGCLDCV-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C)C(C(=O)OC)NCC

Computed Properties

• Exact Mass: 337.02872g/mol
• Monoisotopic Mass: 337.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate

Methyl 2-(Ethylamino)-3-(4-Iodo-1H-Pyrazol-1-yl)Butanoate: A Comprehensive Overview

Methyl 2-(Ethylamino)-3-(4-Iodo-1H-Pyrazol-1-yl)Butanoate, identified by the CAS number 1999058-94-4, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention for its potential applications in various fields, particularly in the realm of organic synthesis and medicinal chemistry.

The molecular structure of methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate is characterized by a butanoate backbone, which is substituted at the second carbon with an ethylamino group and at the third carbon with a 4-iodo-pyrazole moiety. This combination of functional groups makes it a versatile building block for further chemical transformations. The presence of the iodine atom in the pyrazole ring introduces interesting electronic properties, which can be exploited in various synthetic strategies.

Recent studies have highlighted the utility of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have employed it in the construction of heterocyclic compounds with potential pharmacological activities. The ease with which this compound can undergo substitution reactions at the iodine position has been a focal point of several investigations, underscoring its value as a precursor in drug discovery programs.

From a synthetic standpoint, the preparation of methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate involves a multi-step process that typically begins with the synthesis of the pyrazole ring. This is followed by iodination and subsequent coupling reactions to introduce the ethylamino and methyl ester groups. The optimization of these steps has been a subject of recent research, with efforts directed towards improving yield and purity while minimizing environmental impact.

The compound's stability and reactivity under various conditions have also been extensively studied. Reports indicate that it exhibits good thermal stability, making it suitable for reactions requiring elevated temperatures. Additionally, its reactivity towards nucleophilic substitutions has been leveraged in the development of novel synthetic pathways, further cementing its role as an important intermediate.

In terms of applications, methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate has found utility in peptide synthesis and as a component in polymerizable materials. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable asset in organic synthesis. Recent advancements have also explored its use in click chemistry, where its reactivity contributes to efficient modular assembly of complex molecules.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Potential avenues include its use in asymmetric synthesis and as a chiral auxiliary in enantioselective reactions. Furthermore, investigations into its compatibility with green chemistry principles are expected to pave the way for more sustainable synthetic methodologies.

In conclusion, methyl 2-(ethylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanoate (CAS No. 1999058-94-4) stands out as a pivotal compound in modern organic chemistry. Its unique structure, coupled with its versatile reactivity, positions it as an indispensable tool for researchers across diverse disciplines. As advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations within the chemical sciences.